Cas no 1155082-88-4 (3-(6-Methylbenzo[d]oxazol-2-yl)propan-1-amine)

3-(6-Methylbenzo[d]oxazol-2-yl)propan-1-amine structure
1155082-88-4 structure
Product Name:3-(6-Methylbenzo[d]oxazol-2-yl)propan-1-amine
CAS No:1155082-88-4
MF:C11H14N2O
MW:190.241662502289
CID:1087772
PubChem ID:43436691
Update Time:2025-04-20

3-(6-Methylbenzo[d]oxazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(6-Methylbenzo[d]oxazol-2-yl)propan-1-amine
    • 3-(6-methyl-1,3-benzoxazol-2-yl)propan-1-amine
    • AKOS009471699
    • SCHEMBL26554875
    • 1155082-88-4
    • MDL: MFCD12169445
    • Inchi: 1S/C11H14N2O/c1-8-4-5-9-10(7-8)14-11(13-9)3-2-6-12/h4-5,7H,2-3,6,12H2,1H3
    • InChI Key: QMBYXKWNHUIYDU-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C)C=CC=2N=C1CCCN

Computed Properties

  • Exact Mass: 190.111
  • Monoisotopic Mass: 190.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2
  • XLogP3: 1.8
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